N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide

• IUPAC Name: N-(2-cyclohexyl-1,3-dioxoisoindol-5-yl)-2-phenylacetamide
• InChI: InChI=1S/C22H22N2O3/c25-20(13-15-7-3-1-4-8-15)23-16-11-12-18-19(14-16)22(27)24(21(18)26)17-9-5-2-6-10-17/h1,3-4,7-8,11-12,14,17H,2,5-6,9-10,13H2,(H,23,25)
• InChI Key: ZJUOANWPQLRWMV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol

Description

N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide, also known as Compound A, is a novel small molecule that has been extensively researched for its potential therapeutic applications in various disease conditions. The compound has shown promising results in pre-clinical studies and has been identified as a potential drug candidate for further development.

Mechanism of Action

N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide A exerts its pharmacological effects by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which plays a crucial role in the production of inflammatory mediators. By inhibiting COX-2 activity, this compound A reduces inflammation and pain associated with various disease conditions.
Biochemical and Physiological Effects:
This compound A has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor effects in various pre-clinical models. The compound has also been reported to have neuroprotective effects and has shown potential in the treatment of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide A in lab experiments is its high potency and selectivity towards COX-2. The compound has also been shown to have low toxicity and good pharmacokinetic properties. However, one of the limitations of using this compound A is its relatively complex synthesis process, which may limit its availability for research purposes.

Future Directions

There are several potential future directions for the research and development of N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide A. One of the areas of focus is the evaluation of the compound's safety and efficacy in human clinical trials. Additionally, further research is needed to identify the optimal dosage and treatment regimen for the compound. Other potential future directions include the evaluation of the compound's potential in the treatment of other disease conditions and the development of more efficient synthesis methods for the compound.
In conclusion, this compound A is a novel small molecule that has shown promising results in pre-clinical studies for its potential therapeutic applications in various disease conditions. The compound exerts its pharmacological effects by inhibiting COX-2 activity and has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor effects. Further research is needed to evaluate the safety and efficacy of the compound in human clinical trials and to identify its optimal dosage and treatment regimen.

Scientific Research Applications

N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenylacetamide A has been extensively studied for its potential therapeutic applications in various disease conditions, including cancer, inflammation, and neurodegenerative disorders. The compound has shown promising results in pre-clinical studies, and further research is ongoing to evaluate its safety and efficacy in humans.